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Compound of Interest

Compound Name: Grandione

Cat. No.: B1194932

For Immediate Release

Providing a critical resource for researchers, scientists, and drug development professionals,
this document details the commercial availability, application, and experimental protocols for
research-grade Grandlure, the synthetic aggregation pheromone of the boll weevil
(Anthonomus grandis). Mistakenly referred to as "Grandione" in some initial inquiries,
Grandlure is a potent semiochemical used in the monitoring and management of this significant
agricultural pest. This guide offers in-depth application notes, detailed experimental
methodologies, and a thorough examination of its mechanism of action.

Commercial Availability of Research-Grade
Grandlure

High-purity Grandlure and its individual components are available from several reputable
chemical suppliers specializing in semiochemicals and research-grade compounds. While
"Grandlure Complete" is a commercial formulation, researchers can procure the individual
isomers for specific experimental needs.

Table 1: Commercial Suppliers of Research-Grade Grandlure and its Components
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Supplier Product Offerings Contact Information
North America: +1 800 505
"Grandlure Complete"
Ashland ) 8984; Europe: +41 52 560
formulation.[1][2]
5500[1]
High-purity Grandlure 1, 11, 111, Phone: 908-548-0790; Email: -
ChemHub

and IV.[3][4]

-INVALID-LINK--[3]

Hercon Environmental

"Hercon Luretape con
Grandlure" and other
attractants & lures.[5][6][7][8]

[9]

P.O. Box 435, Emigsville, PA
17318 USA[8]

Plato Industries

Boll weevil pheromone lures
and insecticide dispensers.[10]
[11]

N/A

Trécé, Inc.

PHEROCON® insect
monitoring systems and lures.
[12][13][14][15]

Phone: (918) 785-3061; Email:
--INVALID-LINK--[14]

LookChem

Lists various suppliers for
Grandlure components,
including Hangzhou ZeErRui
Chemical Co., Ltd. for
GRANDLURE L[16][17][18]

Varies by supplier.

Smolecule

Grandlure Il for research

purposes.[19]

Catalog No. S1927481[19]

Grandlure: Composition and Properties

Grandlure is not a single compound but a precise blend of four synergistic components. The
CAS Registry Number for the complete mixture is 11104-05-5.[1][20]

Table 2: Composition of Grandlure
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. Typical
Chemical Molecular .
Component CAS Number Percentage in
Name Formula
Blend[1]

(1R,2S)-1-
methyl-2-(1-

Grandlure | 26532-22-9[3][4] C10H180 30 - 35%
methylethenyl)cy

clobutaneethanol

(2)-2-(3,3-
Grandlure I dimethylcyclonex — 26532-23-0[3][4]  C10H180 35 - 40%

ylidene)ethanol

(2)-2-(3,3-
dimethylcyclohex  26532-24-1[3][4]

Grandlure IlI _ C10H160 13- 15%
ylidene)acetalde [19][21]

hyde

(E)-2-(3,3-
dimethylcyclohex

Grandlure IV ] 26352-25-2[3][4] C10H160 13- 15%
ylidene)acetalde

hyde

Physical Properties: Grandlure is a clear to pale yellow, slightly viscous liquid with a mild,
pleasant odor. It has a boiling point of approximately 240°C at 760 mmHg and a flashpoint of
88°C.[1] It is sparingly soluble in water (<1% at 25°C).[1]

Storage and Stability: For research purposes, Grandlure and its components should be stored
in a cool, dry, and well-ventilated place in tightly sealed containers.[1] The pheromone blend is
stable under a wide range of temperatures, with the ratio of the four components remaining
consistent during storage and release from dispensers.

Application Notes for Research

Grandlure serves as a powerful tool for a variety of research applications, primarily centered on
the chemical ecology and management of the boll weevil.
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» Behavioral Assays: The individual components and various blend ratios of Grandlure can be
used in olfactometer and wind tunnel experiments to study the chemical communication and
mating behavior of Anthonomus grandis. These studies can elucidate the specific role of
each component in eliciting upwind flight, landing, and aggregation behaviors.

o Neurophysiological Studies: Electroantennography (EAG) and single-sensillum recording
(SSR) are powerful techniques to investigate the olfactory responses of boll weevil antennae
to Grandlure. This allows for the characterization of olfactory receptor neurons (ORNS) tuned
to specific components of the pheromone blend.

o Pest Management Research: Research-grade Grandlure is essential for developing and
optimizing trapping systems for monitoring boll weevil populations. Studies can focus on
determining the optimal release rates from various dispenser types, the influence of
environmental factors like temperature on lure efficacy, and the potential for synergistic or
antagonistic effects with other semiochemicals.

o Drug/Insecticide Development: Grandlure can be used in screening assays to identify
compounds that may disrupt the perception of the pheromone, potentially leading to the
development of novel pest control agents that interfere with boll weevil communication.

Experimental Protocols
Preparation of Grandlure Solutions for Bioassays

Objective: To prepare a series of dilutions of Grandlure for use in dose-response behavioral
and electrophysiological assays.

Materials:

Research-grade Grandlure or individual components.

High-purity solvent (e.g., hexane, pentane, or paraffin oil).

Glass vials with PTFE-lined caps.

Micropipettes.

Procedure:
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» Prepare a stock solution of 1 mg/mL of the complete Grandlure blend or individual
components in the chosen solvent.

» Perform serial dilutions to obtain a range of concentrations (e.g., 100 pg/mL, 10 pg/mL, 1
pg/mL, 0.1 pg/mL, and 0.01 pg/mL).

e For behavioral assays, apply a known volume (e.g., 10 pyL) of each dilution onto a filter paper
strip or other suitable dispenser. Allow the solvent to evaporate completely before use.

o For electrophysiological recordings, the dilutions can be used to prepare odor cartridges for
the stimulus delivery system.

Quantitative Analysis of Grandlure by Gas
Chromatography (GC)

Objective: To determine the purity and component ratio of a Grandlure sample.
Materials:

e Gas chromatograph with a flame ionization detector (GC-FID).

Capillary column suitable for pheromone analysis (e.g., DB-1).[1]

High-purity carrier gas (e.g., helium or hydrogen).

Grandlure standard of known concentration and purity.

Solvent for sample dilution (e.g., hexane).

Typical GC Parameters (starting point, optimization may be required):
¢ Injector Temperature: 250°C

e Detector Temperature: 280°C

e Oven Program: Initial temperature of 60°C, hold for 2 minutes, ramp at 10°C/minute to
250°C, hold for 5 minutes.
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e Carrier Gas Flow Rate: 1-2 mL/minute.

Procedure:

Prepare a standard solution of Grandlure at a known concentration.

 Dilute the unknown Grandlure sample to a concentration within the linear range of the

detector.
e Inject a known volume (e.g., 1 pL) of both the standard and the sample into the GC.

« ldentify the peaks corresponding to the four Grandlure components based on their retention
times relative to the standard.

» Calculate the concentration and relative ratio of each component in the sample by comparing
the peak areas to those of the standard.

Mechanism of Action and Signaling Pathway

Grandlure is an aggregation pheromone produced by male boll weevils after feeding on cotton.
[1] It attracts both male and female weevils to the feeding site, leading to mating and
colonization of the host plant.

Biosynthesis of Grandlure

The biosynthesis of the terpene-based components of Grandlure in the boll weevil proceeds
through the mevalonate pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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